molecular formula C8H6F3NO2 B6278854 (E)-N-{[4-(difluoromethoxy)-2-fluorophenyl]methylidene}hydroxylamine CAS No. 2138806-56-9

(E)-N-{[4-(difluoromethoxy)-2-fluorophenyl]methylidene}hydroxylamine

Cat. No.: B6278854
CAS No.: 2138806-56-9
M. Wt: 205.1
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-N-{[4-(difluoromethoxy)-2-fluorophenyl]methylidene}hydroxylamine is a chemical compound characterized by the presence of difluoromethoxy and fluorophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (E)-N-{[4-(difluoromethoxy)-2-fluorophenyl]methylidene}hydroxylamine typically involves the reaction of 4-(difluoromethoxy)-2-fluorobenzaldehyde with hydroxylamine. The reaction is carried out under mild conditions, often in the presence of a base such as sodium hydroxide or potassium carbonate, to facilitate the formation of the imine bond.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process

Properties

CAS No.

2138806-56-9

Molecular Formula

C8H6F3NO2

Molecular Weight

205.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.